Cas no 815-21-4 (2-fluoro-2-sulfoacetic acid)

• Product Name: 2-fluoro-2-sulfoacetic acid
• CAS No: 815-21-4
• MF: C₂H₂F₂O₄S
• MW: 160.096686840057
• MDL: MFCD20643271
• CID: 5241835
• Update Time: 2025-11-03

2-fluoro-2-sulfoacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-fluoro-2-(fluorosulfonyl)-
• 2-fluoro-2-sulfoacetic acid

• MDL： MFCD20643271
• Inchi： 1S/C2H2F2O4S/c3-1(2(5)6)9(4,7)8/h1H,(H,5,6)
• InChI Key： CXFPHLSDBBWARL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)S(F)(=O)=O

Additional information on 2-fluoro-2-sulfoacetic acid

2-Fluoro-2-Sulfoacetic Acid (CAS No. 815-21-4): An Overview of Its Properties, Applications, and Recent Research

2-Fluoro-2-sulfoacetic acid (CAS No. 815-21-4) is a versatile organic compound that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorine atom and a sulfo group attached to the same carbon atom. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable reagent in various applications.

The molecular formula of 2-fluoro-2-sulfoacetic acid is C₂H₃FNaO₄S, and its molecular weight is approximately 166.09 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water. Its high solubility and stability make it an ideal candidate for use in aqueous solutions, which is particularly advantageous in biological and pharmaceutical applications.

In terms of chemical reactivity, 2-fluoro-2-sulfoacetic acid exhibits several notable properties. The presence of the fluorine atom enhances the compound's electronegativity and hydrophobicity, while the sulfo group provides strong acidic and hydrophilic characteristics. These dual functionalities enable 2-fluoro-2-sulfoacetic acid to participate in a wide range of chemical reactions, including nucleophilic substitution, esterification, and metal complex formation.

2-Fluoro-2-sulfoacetic acid has found applications in various fields due to its unique properties. In organic synthesis, it serves as a building block for the preparation of more complex molecules. For example, it can be used to synthesize fluorinated derivatives that are important intermediates in the production of pharmaceuticals and agrochemicals. Additionally, its ability to form stable complexes with metal ions makes it useful in coordination chemistry and catalysis.

In the realm of biochemistry, 2-fluoro-2-sulfoacetic acid has been explored for its potential as a metabolic inhibitor. Recent studies have shown that it can interfere with specific enzymatic pathways, making it a promising tool for investigating metabolic processes and developing new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-fluoro-2-sulfoacetic acid can inhibit key enzymes involved in glucose metabolism, which could have implications for the treatment of metabolic disorders such as diabetes.

The pharmaceutical industry has also shown interest in 2-fluoro-2-sulfoacetic acid. Its unique structure and reactivity make it a valuable starting material for the synthesis of novel drugs with improved pharmacological properties. One area of particular interest is the development of prodrugs that can be activated under specific physiological conditions. For example, researchers at the University of California have reported the synthesis of prodrugs derived from 2-fluoro-2-sulfoacetic acid, which show enhanced bioavailability and reduced toxicity compared to their parent compounds.

Beyond its direct applications, 2-fluoro-2-sulfoacetic acid has also been used as a model compound for studying fundamental chemical processes. Its well-defined structure allows for detailed mechanistic studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies provide valuable insights into reaction mechanisms and help guide the design of more efficient synthetic routes.

In conclusion, 2-fluoro-2-sulfoacetic acid (CAS No. 815-21-4) is a multifunctional compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique combination of functional groups makes it an attractive reagent for various chemical reactions and biological studies. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.